2-Hydroxy-3,3-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid

• IUPAC Name: 2-hydroxy-3,3-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid
• InChI: InChI=1S/C10H16O3/c1-9(2)6-3-4-10(5-6,7(9)11)8(12)13/h6-7,11H,3-5H2,1-2H3,(H,12,13)
• InChI Key: DSOMZNUWRKIACY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)(C1O)C(=O)O)C
• Molecular Formula: C10H16O3
• DSSTOX Substance ID: DTXSID70901555
• Molecular Weight: 184.23 g/mol

Description

2-Hydroxy-3,3-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid, also known as 2-hydroxy-3,3-dimethylbicyclo[2.2.1]hept-1-ene-1-carboxylic acid, is a carboxylic acid that belongs to the bicyclic hydroxycarboxylic acid family. It is an important organic compound that has been extensively studied for its various applications in organic synthesis, drug development, and biochemistry. In

Scientific Research Applications

Synthesis and Structural Analysis

Studies have shown that derivatives of bicyclo[2.2.1]heptane carboxylic acids are significant for their unique structural properties, which have implications in materials science and synthetic chemistry. For instance, the synthesis and structure analysis of a bicyclo[2.4.0]-2-nonene derivative revealed intra- and intermolecular hydrogen bonding, highlighting its potential in creating novel molecular architectures (Mague, Ensley, & Chen, 2001).

Stereochemistry and Diastereomers

Research on 3-Amino-5- and -6-hydroxybicyclo[2.2.1]heptane-2-carboxylic Acid Diastereomers has advanced the understanding of stereochemistry in pharmaceutical chemistry. This work demonstrates the importance of stereostructure in the synthesis of complex molecules, providing a foundation for the development of new drugs and chemical entities (Palkó, Sándor, Sohár, & Fülöp, 2005).

Enantiopure Analogues and Pharmaceutical Applications

The synthesis of enantiopure analogues of 3-hydroxyproline, including 2-hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acids, highlights the potential for developing new pharmaceutical compounds. These enantiomerically pure compounds are crucial for drug development, offering paths to novel therapeutics with specific biological activities (Avenoza, Barriobero, Busto, Cativiela, & Peregrina, 2002).